Cas no 17692-51-2 (Metergoline)

Metergoline structure
Metergoline structure
Product Name:Metergoline
CAS No:17692-51-2
MF:C25H29N3O2
MW:403.516666173935
CID:143961
PubChem ID:28693
Update Time:2025-07-19

Metergoline Chemical and Physical Properties

Names and Identifiers

    • METERGOLINE
    • Metergoline,[(8β)-1,6-Dimethylergolin-8-yl)methyl]carbamicacidphenylmethylester
    • D-[(4,6,6a,7,8,9,10,10a-Octahydro-4,7-dimethyl-10aalpha-indolo[4,3-fg]quinolin-9beta-yl)methyl]carbamic acid benzyl ester
    • FI 6337
    • Liserdol
    • MCE
    • Metergolin
    • ahr3009
    • Lyserdol
    • metergolina
    • methergoline
    • METERGOLINE, INTERNAL
    • METERGOLINE PHENYLMETHYL ESTER
    • Metergolinum
    • C25H29N3O2
    • 1-Methyl-N-carbobenzyloxydihydro-D-lysergamin
    • MLS000069437
    • SMR000059050
    • (((8-beta)-1,6-Dimethylergolin-8-yl)methyl)carbamic
    • AKOS015889165
    • Prestwick1_000364
    • UPCMLD-DP151
    • AHR 3009
    • NSC 755878
    • NCGC00022834-04
    • [(8<span class='symbol'>beta</span>)-1,6-Dimethylergolin-8-yl)methy l]carbamic acid phenylmethyl ester
    • benzyl {[(8alpha)-1,6-dimethylergolin-8-yl]methyl}carbamate
    • Metergolinum [INN-Latin]
    • WZHJKEUHNJHDLS-QTGUNEKASA-N
    • Substance 355/255
    • benzyl (((6aR,9S,10aR)-4,7-dimethyl-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinolin-9-yl)methyl)carbamate
    • Opera_ID_1642
    • METERGOLINE [MART.]
    • 1,6-Dimethyl-8-beta-carbobenzyloxaminomethyl-10-alpha-ergoline
    • UPCMLD-DP151:001
    • Biomol-NT_000134
    • MFCD00153829
    • cid_28693
    • LP00726
    • N-[[(6aR,9S,10aR)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-yl]methyl]carbamic acid (phenylmethyl) ester
    • [[(8beta)-1,6-Dimethylergolin-8-yl]-methyl]carbamic acid phenylmethyl ester
    • benzyl N-{[(2R,4S,7R)-6,11-dimethyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),9,12,14-tetraen-4-yl]methyl}carbamate
    • D-8-beta-((Carbobenzoxyamino)methyl)-1,6-dimethyl-10-alpha-ergoline
    • NCGC00017257-09
    • UNII-1501393LY5
    • SCHEMBL117882
    • BSPBio_000487
    • NCGC00017257-05
    • Benzyl 1,6-dimethylergolin-8beta-ylmethylcarbamat
    • NCGC00022834-07
    • (phenylmethyl) N-[[(6aR,9S,10aR)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-yl]methyl]carbamate
    • Lysergamine, N-carboxy-9,10-dihydro-1-methyl-, benzyl ester
    • HMS3675I04
    • FI-6337
    • SR-01000000003
    • Prestwick2_000364
    • AT31965
    • SPBio_002408
    • D07218
    • Prestwick0_000364
    • MLS001148102
    • CHEBI:64216
    • CS-4551
    • GTPL133
    • D-8-beta-((Carboxyamino)methyl)-1,6-dimethylergoline I benzyl ester
    • NCGC00022834-06
    • Q6823517
    • BPBio1_000287
    • NCGC00017257-06
    • BRD-K56699285-001-18-5
    • Metergoline (INN)
    • NCGC00017257-07
    • BDBM30704
    • (((8-beta)-1,6-Dimethylergolin-8-yl)methyl)carbamic acid benzyl ester
    • N-[[(6aR,9S,10aR)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-yl]methyl]carbamic acid benzyl ester
    • [(8beta)-1,6-Dimethylergolin-8-yl)methyl]carbamic acid phenylmethyl ester
    • D-N-Carbobenzoxydihydro-1-methyllysergamine I
    • DTXCID3022584
    • benzyl N-[[(6aR,9S,10aR)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-yl]methyl]carbamate
    • Tox21_110808
    • [(8?)-1,6-Dimethylergolin-8-yl)methyl]carbamic acid phenylmethyl ester
    • BRD-K56699285-001-03-7
    • 1-Methyl-8-beta-carbobenzyloxyaminomethyl-10-alpha-ergoline
    • NCGC00022834-08
    • NCGC00017257-19
    • MLS002207142
    • 1501393LY5
    • METERGOLINE [WHO-DD]
    • REGID_for_CID_28693
    • NCGC00261411-01
    • HY-B1033
    • D-8-beta-((Carboxyamino)methyl)-1,6-dimethylergoline benzyl ester
    • KS-1369
    • Metergolinum [Latin]
    • BPBio1_000537
    • Tox21_500726
    • Metergolina [DCIT]
    • Prestwick3_000364
    • Lopac0_000726
    • Prestwick_657
    • DTXSID5042584
    • Tox21_110808_1
    • HMS1569I09
    • NCGC00017257-14
    • NCGC00022834-05
    • SR-01000000003-4
    • METERGOLINE [MI]
    • D-N-Carboxydihydro-1-methyllysergamine I benzyl ester
    • Carbamic acid, ((1,6-dimethylergolin-8-beta-yl)methyl)-, benzyl ester
    • HB1623
    • Metergolina [Spanish]
    • (+)-N-(Carboxy)-1-methyl-9,10-dihydrolysergamine benzyl ester
    • HMS3262A14
    • SR-01000000003-5
    • HMS2096I09
    • CHEMBL19215
    • Metergoline [INN:BAN]
    • 17692-51-2
    • SR-01000075561-1
    • NCGC00017257-08
    • CAS-17692-51-2
    • HMS2234H19
    • Carbamic acid, (((8-beta)-1,6-dimethylergolin-8-yl)methyl)-, phenylmethyl ester
    • Carbamic acid, (((8beta)-1,6-dimethylergolin-8-yl)methyl)-, phenylmethyl ester
    • NCGC00017257-11
    • SDCCGSBI-0050704.P002
    • EINECS 241-686-3
    • EU-0100726
    • (((8-beta)-1,6-Dimethylergolin-8-yl)methyl)carbamic acid phenylmethyl ester
    • SR-01000000003-6
    • N-Cbz-[(8beta)-1,6-Dimethylergolin-8-yl]methylamine
    • CCG-204811
    • HMS3713I09
    • Carbamic acid, (((8-beta)-1,6-dimethylergolin-8-yl)methyl)-, benzyl ester
    • EN300-18386599
    • METERGOLINE [INN]
    • SR-01000075561
    • benzyl {[(8beta)-1,6-dimethylergolin-8-yl]methyl}carbamate
    • NSC-755878
    • HMS3411I04
    • DB13520
    • M 3668
    • NCGC00017257-10
    • SR-01000000003-2
    • benzyl N-(((6aR,9S,10aR)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo(4,3-fg)quinoline-9-yl)methyl)carbamate
    • benzyl (((8alpha)-1,6-dimethylergolin-8-yl)methyl)carbamate
    • Lysergamine, N-carboxy-9,10-dihydro-1-methyl-, benzyl ester (7CI)
    • [(8beta)-1,6-Dimethylergolin-8-yl)methy l]carbamic acid phenylmethyl ester
    • Metergolinum (Latin)
    • benzyl N-[[(6aR,9S,10aR)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinolin-9-yl]methyl]carbamate
    • DA-75438
    • Carbamic acid, (((8-beta)-1,6-dimethylergolin-8-yl)methyl)-, phenylmethyl ester (9CI)
    • Metergolinum (INN-Latin)
    • BRD-K56699285-001-23-5
    • METERGOLINE (MART.)
    • G02CB05
    • STL525769
    • Metergoline
    • MDL: MFCD00153829
    • Inchi: 1S/C25H29N3O2/c1-27-14-18(13-26-25(29)30-16-17-7-4-3-5-8-17)11-21-20-9-6-10-22-24(20)19(12-23(21)27)15-28(22)2/h3-10,15,18,21,23H,11-14,16H2,1-2H3,(H,26,29)/t18-,21+,23+/m0/s1
    • InChI Key: WZHJKEUHNJHDLS-QTGUNEKASA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC[C@H]1CN(C)[C@@H]2CC3=CN(C)C4=CC=CC(=C34)[C@H]2C1)=O

Computed Properties

  • Exact Mass: 403.22600
  • Monoisotopic Mass: 403.22597718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 146-149 ºC
  • Boiling Point: 612.5°C at 760 mmHg
  • Flash Point: 324.2±31.5 °C
  • Solubility: Almost insoluble (0.011 g/l) (25 º C),
  • PSA: 46.50000
  • LogP: 4.39350
  • Merck: 13,5962
  • Specific Rotation: D28 -7 ±2°
  • Solubility: 0.1 M HCl: 1.4 mg/mL
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Metergoline Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36
  • RTECS:FA1070000
  • Hazardous Material Identification: Xn
  • Toxicity:LD50 in mice (mg/kg): 85 i.p., 430 orally; in rats (mg/kg): >800 orally (Beretta)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R20/21/22

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Metergoline Related Literature

Additional information on Metergoline

Metergoline (CAS No. 17692-51-2): An Overview of a Potent Serotonin Antagonist

Metergoline (CAS No. 17692-51-2) is a potent and selective serotonin (5-HT) receptor antagonist that has been widely studied for its pharmacological properties and therapeutic potential. This compound, also known as 3-(dimethylamino)-N-[1-methyl-4-(3-trifluoromethylphenyl)piperazin-2-yl]propanamide, is a synthetic derivative of ergot alkaloids and has shown significant activity in various biological systems.

Metergoline primarily acts as an antagonist at the 5-HT2A and 5-HT2C receptors, which are involved in a wide range of physiological processes, including mood regulation, appetite control, and cognitive function. Its high affinity for these receptors makes it a valuable tool in both basic research and clinical applications.

In preclinical studies, Metergoline has demonstrated its efficacy in modulating serotonin-mediated responses. For instance, it has been shown to reduce the hyperactivity and stereotypic behaviors induced by hallucinogenic drugs such as LSD, which are mediated through the 5-HT2A receptor. This property has led to its use in animal models to study the mechanisms underlying psychiatric disorders like schizophrenia and depression.

Clinically, Metergoline has been investigated for its potential in treating various conditions. One of the most notable applications is in the management of hyperprolactinemia, a condition characterized by elevated levels of prolactin. By blocking the 5-HT2C receptor, which is involved in the regulation of prolactin secretion, Metergoline can effectively reduce prolactin levels. This makes it a useful adjunct therapy in patients with pituitary adenomas or other conditions associated with hyperprolactinemia.

Beyond its role in endocrinology, Metergoline has also shown promise in neurology. Studies have explored its potential in treating migraine headaches, where serotonin receptors play a crucial role in the pathophysiology of the condition. By antagonizing these receptors, Metergoline may help to alleviate migraine symptoms and reduce the frequency of attacks.

In addition to its therapeutic applications, Metergoline is an important research tool for understanding serotonin receptor function. Its high selectivity for specific receptor subtypes allows researchers to dissect the roles of individual receptors in various physiological processes. This has led to significant advancements in our understanding of serotonin signaling pathways and their involvement in neurological and psychiatric disorders.

The safety profile of Metergoline has been extensively evaluated through both preclinical and clinical studies. While generally well-tolerated, it can cause side effects such as dizziness, nausea, and fatigue. These side effects are typically mild and transient, but they should be monitored closely in clinical settings.

In recent years, there has been growing interest in the use of serotonin receptor antagonists like Metergoline for their potential neuroprotective properties. Preclinical studies have suggested that these compounds may have beneficial effects in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease by modulating inflammatory responses and protecting neuronal cells from oxidative stress.

The future of Metergoline research looks promising as scientists continue to explore its therapeutic potential and mechanisms of action. Ongoing clinical trials are investigating its efficacy in new indications, such as chronic pain management and anxiety disorders. These studies may uncover additional applications for this versatile compound.

In conclusion, Metergoline (CAS No. 17692-51-2) is a potent serotonin receptor antagonist with a wide range of applications in both research and clinical settings. Its high selectivity for specific serotonin receptor subtypes makes it a valuable tool for understanding serotonin signaling pathways and developing new treatments for various disorders. As research continues to advance, the therapeutic potential of Metergoline is likely to expand, offering new hope for patients with conditions involving serotonin dysregulation.

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